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CID 660278 CID 660278
Brand Name: Vulcanchem
CAS No.: 445391-36-6
VCID: VC0460618
InChI: InChI=1S/C21H22N4O5S/c1-4-9-30-20(27)17-13(3)24-19(31-12-16(26)25-21(28)29-5-2)15(10-22)18(17)14-7-6-8-23-11-14/h4,6-8,11,18,24H,1,5,9,12H2,2-3H3,(H,25,26,28)
SMILES: CCOC(=O)NC(=O)CSC1=C(C(C(=C(N1)C)C(=O)OCC=C)C2=CN=CC=C2)C#N
Molecular Formula: C21H22N4O5S
Molecular Weight: 442.5g/mol

CID 660278

CAS No.: 445391-36-6

Main Products

VCID: VC0460618

Molecular Formula: C21H22N4O5S

Molecular Weight: 442.5g/mol

CID 660278 - 445391-36-6

CAS No. 445391-36-6
Product Name CID 660278
Molecular Formula C21H22N4O5S
Molecular Weight 442.5g/mol
IUPAC Name prop-2-enyl 5-cyano-6-[2-(ethoxycarbonylamino)-2-oxoethyl]sulfanyl-2-methyl-4-pyridin-3-yl-1,4-dihydropyridine-3-carboxylate
Standard InChI InChI=1S/C21H22N4O5S/c1-4-9-30-20(27)17-13(3)24-19(31-12-16(26)25-21(28)29-5-2)15(10-22)18(17)14-7-6-8-23-11-14/h4,6-8,11,18,24H,1,5,9,12H2,2-3H3,(H,25,26,28)
Standard InChIKey FXICRDCGAVJNJN-UHFFFAOYSA-N
SMILES CCOC(=O)NC(=O)CSC1=C(C(C(=C(N1)C)C(=O)OCC=C)C2=CN=CC=C2)C#N
Canonical SMILES CCOC(=O)NC(=O)CSC1=C(C(C(=C(N1)C)C(=O)OCC=C)C2=CN=CC=C2)C#N
PubChem Compound 660278
Last Modified Nov 11 2021
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